Cas no 1052540-00-7 (4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride)
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-phenyl-5-piperazin-1-ylpyridazin-3(2H)-one hydrochloride
- 4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride
- CS-0348606
- 1052540-00-7
- 4-Chloro-2-phenyl-5-(piperazin-1-yl)pyridazin-3(2h)-one hydrochloride
- EN300-14989
- 4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-onehydrochloride
- 4-chloro-2-phenyl-5-piperazin-1-ylpyridazin-3-one;hydrochloride
-
- Inchi: 1S/C14H15ClN4O.ClH/c15-13-12(18-8-6-16-7-9-18)10-17-19(14(13)20)11-4-2-1-3-5-11;/h1-5,10,16H,6-9H2;1H
- InChI Key: BXHWRHKRDZFCJX-UHFFFAOYSA-N
- SMILES: ClC1C(N(C2C=CC=CC=2)N=CC=1N1CCNCC1)=O.Cl
Computed Properties
- Exact Mass: 326.0701165Da
- Monoisotopic Mass: 326.0701165Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 436
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.9Ų
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-14989-0.05g |
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride |
1052540-00-7 | 0.05g |
$39.0 | 2023-02-09 | ||
| Enamine | EN300-14989-0.1g |
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride |
1052540-00-7 | 0.1g |
$58.0 | 2023-02-09 | ||
| Enamine | EN300-14989-0.25g |
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride |
1052540-00-7 | 0.25g |
$82.0 | 2023-02-09 | ||
| Enamine | EN300-14989-0.5g |
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride |
1052540-00-7 | 0.5g |
$129.0 | 2023-02-09 | ||
| Enamine | EN300-14989-1.0g |
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride |
1052540-00-7 | 1.0g |
$166.0 | 2023-02-09 | ||
| Enamine | EN300-14989-2.5g |
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride |
1052540-00-7 | 2.5g |
$320.0 | 2023-02-09 | ||
| Enamine | EN300-14989-5.0g |
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride |
1052540-00-7 | 5.0g |
$577.0 | 2023-02-09 | ||
| Enamine | EN300-14989-10.0g |
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride |
1052540-00-7 | 10.0g |
$986.0 | 2023-02-09 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN23265-1-1G |
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride |
1052540-00-7 | 95% | 1g |
¥ 686.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN23265-1-5G |
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride |
1052540-00-7 | 95% | 5g |
¥ 2,527.00 | 2023-03-17 |
4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride
4-Chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one Hydrochloride (CAS No. 1052540-00-7): A Comprehensive Overview
4-Chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride (CAS No. 1052540-00-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines and is characterized by its unique structural features, including a chloro substituent, a phenyl group, and a piperazine moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic uses.
The chemical structure of 4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride is represented by the formula C16H17ClN4O·HCl. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations. The compound's molecular weight is approximately 349.78 g/mol, which is within the range commonly observed for small molecule drugs.
In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride. One of the most notable areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Studies have shown that this compound exhibits potent SSRI activity, making it a potential candidate for the development of novel antidepressants.
Beyond its SSRI properties, 4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in both in vitro and in vivo models.
The mechanism of action of 4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate serotonin receptors, particularly the 5-HT1A receptor. This receptor subtype plays a crucial role in regulating mood and anxiety levels. By selectively binding to 5-HT1A receptors, the compound may exert its antidepressant effects while minimizing side effects associated with non-selective SSRIs.
In addition to its potential as an antidepressant and anti-inflammatory agent, 4-chloro-2-phenyl-5-(piperazin-1-y l)-2,3-dihydropyridazin -3-one hydrochloride has shown promise in preclinical studies for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive neuronal loss and cognitive decline. Research has indicated that this compound can protect neurons from oxidative stress and promote neurogenesis, which are critical processes in maintaining brain health.
The safety profile of 4-chloro -2 -phenyl -5 -( piperazi n -1 - yl ) - 2 , 3 - dihyd ro pyri dazi n - 3 - one hydrochloride has been extensively evaluated in preclinical studies. Animal models have shown that it exhibits low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.
Clinical trials are currently underway to evaluate the therapeutic potential of 4-chloro - 2 - phen yl - 5 -( p iperazi n - 1 - yl ) - 2 , 3 - dihyd ro pyri dazi n - 3 - one hydrochloride. Early phase I trials have demonstrated promising results in terms of safety and pharmacokinetics. The compound has shown good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate.
In conclusion, 4-chloro - 2 - phen yl - 5 -( p iperazi n - 1 - yl ) - 2 , 3 - dihyd ro pyri dazi n - 3 - one hydrochloride (CAS No . 1052540 -00 -7) is a multifaceted compound with significant potential for various therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in psychiatry, inflammation, and neurodegeneration.
1052540-00-7 (4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one hydrochloride) Related Products
- 16190-12-8(3(2H)-Pyridazinone, 4-chloro-2-phenyl-5-(1-pyrrolidinyl)-)
- 58858-18-7(chloridazon)
- 923027-34-3(3(2H)-Pyridazinone, 4-chloro-5-(hexylamino)-2-phenyl-)
- 153276-35-8(4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one)
- 1698-62-0(4-chloro-5-(methylamino)-2-phenyl-2,3-dihydropyridazin-3-one)
- 1246818-99-4(Chloridazon-d5 (Major))
- 5273-13-2(4-chloro-5-morpholin-4-yl-2-phenylpyridazin-3-one)
- 5376-21-6(4-chloro-2-phenyl-5-piperidin-1-ylpyridazin-3-one)
- 1698-60-8(Chloridazon)
- 3707-98-0(4-Chloro-5-(dimethylamino)-2-phenyl-3(2H)-pyridazinone)